Cas no 76801-85-9 (Azathramycin)

• Product Name: Azathramycin
• CAS No: 76801-85-9
• MF: C₃₇H₇₀N₂O₁₂
• MW: 734.957912921906
• MDL: MFCD09038719
• CID: 59825
• PubChem ID: 9810601
• Update Time: 2025-05-19

Azathramycin Chemical and Physical Properties

Names and Identifiers

• Azathramycin
• Azaerythromycin A
• Desmethyl Azithromycin
• 9-Deoxo-9a-aza-9a-homoerythromycin A
• 9-Deoxo-9a-aza-9a-homo Erythromycin A (Desmethyl Azithromycin)
• (2R,3S,4R,5R,8R,10R,11R,12S,13S,14R)-11-[(2S,3R,4S,6R)-4-(dimethylamino)-3-hydroxy-6-methyloxan-2-yl]oxy-2-ethyl-3,4,10-trihydroxy-13-[(2R,4R,5S,6S)-5-hydroxy-4-methoxy-4,6-dimethyloxan-2-yl]oxy-3,5,8
• 9-Deoxo-9a-aza-9a-homo Erythromycin A Desmethyl Azithromycin
• 9-Deoxo-9a-aza-9a-homo Erythromycin A (Desmethyl Azithromycin)
• AZA-ERYTHROMYCIN
• Azithromycin Impurity A
• 10-Dihydro-10-deoxo-11-azaerythromycin A
• 9a-aza-9-deoxo-9a-homoerythromycin A
• 9a-N-desmethyl azithromycin
• 9-deokso-9a-aza-9a-homoeritromicin A
• 9-deoxo-9a-aza-9a-homoerythromycin
• 9-deoxo-9-dihydro-9a-aza-9a-homoerythromycin A
• DD-Azaerythromycin A
• UNII-4LSP9FJT5B
• (2R,3S,4S,5R,8R,10R,11R,12S,13S,14R)-11-[(2S,3S,4S,6R)-4-(Dimethylamino)-3-hydroxy-6-methyloxan-2-yl
• 6-Demethylazithromycin
• 4LSP9FJT5B
• Azaerythromycin
• DESMETHYL
• desmethyl-azithromycin
• Azithromycin Impurity A
• AKOS025401474
• (2R,3S,4R,5R,8R,10R,11R,12S,13S,14R)-11-[(2S,3R,4S,6R)-4-(dimethylamino)-3-hydroxy-6-methyl-tetrahydropyran-2-yl]oxy-2-ethyl-3,4,10-trihydroxy-13-[(2R,4R,5S,6S)-5-hydroxy-4-methoxy-4,6-dimethyl-tetrahydropyran-2-yl]oxy-3,5,8,10,12,14-hexamethyl-1-oxa-6-azacyclopentadecan-15-one
• HY-17442
• AZAERYTHROMYCIN A [USP-RS]
• 1-Oxa-6-azacyclopentadecan-15-one, 13-((2,6-dideoxy-3-C-methyl-3-O-methyl-alpha-L-ribo-hexopyranosyl)oxy)-2-ethyl-3,4,10-trihydroxy-3,5,8,10,12,14-hexamethyl-11-((3,4,6-trideoxy-3-(dimethylamino)-beta-D-xylo-hexopyranosyl)oxy)-, (2R-(2R*,3S*,4R*,5R*,8R*,10R*,11R*,12S*,13S*,14R*))-
• s4978
• (Desmethyl Azithromycin)
• MFCD09038719
• AC-18936
• DTXSID30998123
• CCG-270420
• CS-1474
• Q27260028
• EC 616-385-9
• 76801-85-9
• 6-Demethylazithromycin (Azaerythromycin A)
• (2R,3S,4R,5R,8R,10R,11R,12S,13S,14R)-11-(((2S,3R,4S,6R)-4-(Dimethylamino)-3-hydroxy-6-methyltetrahydro-2H-pyran-2-yl)oxy)-2-ethyl-3,4,10-trihydroxy-13-(((2R,4R,5S,6S)-5-hydroxy-4-methoxy-4,6-dimethyltetrahydro-2H-pyran-2-yl)oxy)-3,5,8,10,12,14-hexamethyl-1-oxa-6-azacyclopentadecan-15-one
• 9-Deoxo-9a-aza-9a-homo Erythromycin A
• 2-ethyl-3,4,10-trihydroxy-3,5,8,10,12,14-hexamethyl-15-oxo-11-{[3,4,6-trideoxy-3-(dimethylamino)hexopyranosyl]oxy}-1-oxa-6-azacyclopentadecan-13-yl 2,6-dideoxy-3-C-methyl-3-O-methylhexopyranoside
• CHEMBL1222181
• (2R,3S,4R,5R,8R,10R,11R,12S,13S,14R)-11-(4-Dimethylamino-3-hydroxy-6-methyl-tetrahydro-pyran-2-yloxy)-2-ethyl-3,4,10-trihydroxy-13-(5-hydroxy-4-methoxy-4,6-dimethyl-tetrahydropyran-2-yloxy)-3,5,8,10,12,14-hexamethyl-1-oxa-6-azacyclopentadecan-15-one
• SCHEMBL6920246
• 9-Deoxo-9a-aza-9a-homo Erythromycin A(Desmethyl Azithromycin)
• HRKNNHYKWGYTEN-HOQMJRDDSA-N
• AZITHROMYCIN IMPURITY A [EP IMPURITY]
• Azithromycin Imp. A (EP): 6-Demethylazithromycin (Azaerythromycin A)
• (2R,3S,4R,5R,8R,10R,11R,12S,13S,14R)-11-[(2S,3R,4S,6R)-4-(dimethylamino)-3-hydroxy-6-methyloxan-2-yl]oxy-2-ethyl-3,4,10-trihydroxy-13-[(2R,4R,5S,6S)-5-hydroxy-4-methoxy-4,6-dimethyloxan-2-yl]oxy-3,5,8,10,12,14-hexamethyl-1-oxa-6-azacyclopentadecan-15-one
• DA-71191

• MDL： MFCD09038719
• Inchi： 1S/C37H70N2O12/c1-14-26-37(10,45)30(41)23(6)38-18-19(2)16-35(8,44)32(51-34-28(40)25(39(11)12)15-20(3)47-34)21(4)29(22(5)33(43)49-26)50-27-17-36(9,46-13)31(42)24(7)48-27/h19-32,34,38,40-42,44-45H,14-18H2,1-13H3/t19-,20-,21+,22-,23-,24+,25+,26-,27+,28-,29+,30-,31+,32-,34+,35-,36-,37-/m1/s1
• InChI Key： HRKNNHYKWGYTEN-HOQMJRDDSA-N
• SMILES： O([C@H]1[C@@H]([C@H](C[C@@H](C)O1)N(C)C)O)[C@H]1[C@@](C)(C[C@@H](C)CN[C@H](C)[C@H]([C@@](C)([C@@H](CC)OC([C@H](C)[C@H]([C@@H]1C)O[C@H]1C[C@](C)([C@H]([C@H](C)O1)O)OC)=O)O)O)O

Computed Properties

• Exact Mass: 734.49300
• Monoisotopic Mass: 175.987636
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 51
• Rotatable Bond Count: 7
• Complexity: 1120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 189

Experimental Properties

• Color/Form: White solid
• Density: 1.18
• Melting Point: 126-136°C
• Boiling Point: 815.2°C at 760 mmHg
• Flash Point: 446.8±34.3 °C
• Refractive Index: 1.536
• PSA: 188.87000
• LogP: 1.88730
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

Azathramycin Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Additional information on Azathramycin

Azathramycin (CAS No. 76801-85-9): A Comprehensive Overview of Properties, Applications, and Market Trends

Azathramycin (CAS No. 76801-85-9) is a specialized compound that has garnered significant attention in pharmaceutical and biochemical research. This macrolide-class substance exhibits unique structural characteristics that make it valuable for various therapeutic applications. With increasing global interest in antibiotic alternatives and novel antimicrobial agents, Azathramycin presents intriguing possibilities for researchers exploring next-generation treatments.

The molecular structure of Azathramycin CAS 76801-85-9 features a complex lactone ring system that contributes to its biological activity. Recent studies suggest this compound may offer advantages in terms of bacterial resistance management, a critical concern in modern medicine. As healthcare professionals worldwide grapple with the challenge of antimicrobial resistance (AMR), compounds like Azathramycin are being reevaluated for their potential in combating resistant strains.

In pharmaceutical applications, Azathramycin 76801-85-9 has shown promise in preliminary research for its targeted antibacterial properties. Unlike broad-spectrum antibiotics that disrupt beneficial microbiota, this compound appears to demonstrate more selective activity patterns. This characteristic aligns with current medical trends favoring precision medicine approaches and microbiome-friendly therapies.

The synthesis and production of Azathramycin CAS No. 76801-85-9 involve sophisticated organic chemistry techniques. Manufacturers are increasingly focusing on green chemistry principles to develop more sustainable production methods. This shift responds to growing environmental concerns within the pharmaceutical industry and aligns with ESG (Environmental, Social, and Governance) investment criteria that many companies now prioritize.

Market analysis indicates rising demand for Azathramycin in research applications, particularly in academic institutions and pharmaceutical R&D departments. The compound's potential role in addressing emerging infectious diseases has spurred additional interest following recent global health challenges. Suppliers report increasing inquiries about Azathramycin purity standards and analytical reference materials, reflecting its growing importance in laboratory settings.

Quality control for Azathramycin 76801-85-9 requires rigorous analytical methods, including HPLC analysis and spectroscopic characterization. These procedures ensure the compound meets the exacting standards required for pharmaceutical research. Recent advancements in analytical chemistry techniques have improved the ability to characterize and quantify this compound with greater precision.

Storage and handling of Azathramycin CAS 76801-85-9 follow standard laboratory protocols for sensitive organic compounds. Proper temperature control and moisture protection are essential to maintain stability, especially for long-term research projects. These requirements have become particularly important with the expansion of global research collaborations that may involve international shipping of research materials.

Current research directions for Azathramycin include investigations into its mechanism of action and potential synergistic effects with other therapeutic agents. Scientists are particularly interested in whether this compound could play a role in combination therapies designed to overcome resistance mechanisms. These studies often employ advanced techniques like molecular docking simulations and structure-activity relationship analysis.

The regulatory status of Azathramycin CAS No. 76801-85-9 varies by jurisdiction, reflecting different approaches to research compounds. Organizations working with this material must stay informed about chemical compliance requirements and research ethics guidelines. This aspect has gained prominence with increased focus on responsible research innovation across the scientific community.

Future prospects for Azathramycin research appear promising, with several patent applications indicating ongoing commercial interest. The compound's potential applications in veterinary medicine and agricultural biotechnology represent additional areas of exploration. As the scientific community continues to face challenges from evolving pathogens, compounds like Azathramycin will likely remain important tools in antimicrobial research.

For researchers seeking detailed technical information about Azathramycin 76801-85-9, comprehensive spectral data and physicochemical properties are available through specialized chemical databases. These resources have become increasingly valuable with the growth of computational chemistry and in silico drug discovery methods that require accurate compound parameters.

The economic aspects of Azathramycin CAS 76801-85-9 production reflect broader trends in fine chemical manufacturing. Factors such as raw material availability, process optimization, and scale-up challenges all influence the commercial viability of this compound. These considerations are particularly relevant in the current climate of supply chain optimization and cost-effective research.

In conclusion, Azathramycin represents an interesting case study in the development of specialized pharmaceutical compounds. Its unique properties and potential applications position it as a compound worthy of continued research attention, particularly in the context of global efforts to address antimicrobial challenges and develop next-generation therapeutic agents.